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Introduction

Histamine, a biogenic amine, is a critical mediator of allergic responses and a neurotransmitter
in humans.[1][2] In the context of food safety, histamine levels serve as a key indicator of
spoilage, particularly in fish and fermented products.[3][4] The consumption of food with high
concentrations of histamine can lead to scombroid poisoning, an allergy-like foodborne iliness.
[5][6] Consequently, regulatory bodies worldwide have established strict limits on histamine
content in food products. This necessitates reliable and efficient methods for histamine
guantification.

The enzymatic assay utilizing histamine dehydrogenase (HDH) offers a simple, rapid, and
specific method for the determination of histamine.[7][8] This colorimetric assay is based on the
principle that HDH catalyzes the oxidative deamination of histamine. This reaction is coupled
with the reduction of a tetrazolium salt by an electron carrier, resulting in the formation of a
colored formazan product. The intensity of the color, measured spectrophotometrically, is
directly proportional to the histamine concentration in the sample.[5][7][8]

Principle of the Assay

The enzymatic assay for histamine using histamine dehydrogenase follows a two-step reaction:
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o Oxidation of Histamine: Histamine dehydrogenase specifically catalyzes the oxidative
deamination of histamine to imidazole acetaldehyde and ammonia.[1][9]

o Colorimetric Detection: In the presence of an electron carrier, such as 1-methoxy-5-
methylphenazinium methylsulfate (m-PMS), the electrons generated from the oxidation of
histamine are transferred to a tetrazolium salt (e.g., WST-8, INT, MTT). This reduces the
tetrazolium salt to a colored formazan dye, which can be quantified by measuring its
absorbance at a specific wavelength (typically between 420 nm and 565 nm).[5][6][7][10]

Enzymatic Reaction Pathway

Enzyme Regeneration & Color Development

. Reduction
Tetrazolium Salt

(Colorless)

Formazan

Histamine Oxidation (Colored)

Electron Carrier
(Reduced)

Histamine Histamine Electron Transfer Electron Carrier

Dehydrogenase (Oxidized) S Dehydrogenase (Reduced) (Oxidized)

______ oo Imidazole
Acetaldehyde + NHs

Histamine

Click to download full resolution via product page

Caption: Enzymatic reaction cascade for the detection of histamine.

Assay Performance Characteristics
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The performance of histamine dehydrogenase-based assays has been validated across

various studies and commercial kits. Key performance metrics are summarized below.

BioSystems Megazyme K- EnzyChrom™ General
Parameter . . . .
Y15 Kit HISTA Kit Assay Kit Literature Data
0-200mg/kg (rz 0.5-12 0-96 puM (r =
Linearity Range ohg ( ) 0.3-111 ppm[6] HM
> 0.99)[10][11] g/assay [5] 1.000)[7]
Limit of
o ~4.2 mg/kg
Quantification 10 mg/kg[10][11] ( V5] 2.5 uMI[6] N/A
ppm
(LOQ)
Limit of Detection ~0.75 mg/kg
N/A N/A 20.9 ppm[12]
(LOD) (PPm)[5]
75 - 107%[10] 96 - 113% High 98 - 108% (raw
Recovery
[11] (canned tuna)[7] recovery[13] tuna)[7]
Negligible cross-
reactivity with _ N
) ) ) - Highly specific
e other biogenic Highly specific _ _
Specificity ) ) ) N/A for histamine[7]
amines except for histamine[7] ]
agmatine (6.3%)
[10][14]
Absorbance
420 nm[10] 492 nm|[5] 565 nm[6] 460 nm[7][8]
Wavelength
Protocols

The following protocols provide a general framework for the determination of histamine in

various sample types. It is recommended to consult the specific instructions provided with

commercial assay kits.

General Experimental Workflow

© 2026 BenchChem. All rights reserved.

3/10

Tech Support


https://academic.oup.com/jaoac/article-pdf/104/3/693/38937731/qsaa139.pdf
https://academic.oup.com/jaoac/article/104/3/693/5923287
https://prod-docs.megazyme.com/documents/Assay_Protocol/K-HISTA_DATA.pdf
https://bioassaysys.com/histamine-assay-kit/
https://pubmed.ncbi.nlm.nih.gov/16236240/
https://academic.oup.com/jaoac/article-pdf/104/3/693/38937731/qsaa139.pdf
https://academic.oup.com/jaoac/article/104/3/693/5923287
https://prod-docs.megazyme.com/documents/Assay_Protocol/K-HISTA_DATA.pdf
https://bioassaysys.com/histamine-assay-kit/
https://prod-docs.megazyme.com/documents/Assay_Protocol/K-HISTA_DATA.pdf
https://www.researchgate.net/figure/A-Histamine-activity-at-320-M-blue-and-1000-M-orange-of-selected-variants-from_fig1_370357197
https://academic.oup.com/jaoac/article-pdf/104/3/693/38937731/qsaa139.pdf
https://academic.oup.com/jaoac/article/104/3/693/5923287
https://pubmed.ncbi.nlm.nih.gov/16236240/
https://algimed.com/pdf/VFS/ELISA/histamine/1032-09_maxsignal_histamine_enzyme_test_kit_manual.pdf
https://pubmed.ncbi.nlm.nih.gov/16236240/
https://academic.oup.com/jaoac/article-pdf/104/3/693/38937731/qsaa139.pdf
https://www.researchgate.net/publication/345897282_Validation_Study_of_BioSystemsR_Y15_Histamine_Dehydrogenase_Kit_for_the_Detection_of_Histamine_in_Fish_and_Fishery_Products_AOAC_Performance_Tested_MethodSM_072001
https://pubmed.ncbi.nlm.nih.gov/16236240/
https://pubmed.ncbi.nlm.nih.gov/16236240/
https://www.researchgate.net/publication/7530726_Simple_and_rapid_determination_of_histamine_in_food_using_a_new_histamine_dehydrogenase_from_Rhizobium_sp
https://academic.oup.com/jaoac/article-pdf/104/3/693/38937731/qsaa139.pdf
https://prod-docs.megazyme.com/documents/Assay_Protocol/K-HISTA_DATA.pdf
https://bioassaysys.com/histamine-assay-kit/
https://pubmed.ncbi.nlm.nih.gov/16236240/
https://www.researchgate.net/publication/7530726_Simple_and_rapid_determination_of_histamine_in_food_using_a_new_histamine_dehydrogenase_from_Rhizobium_sp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15816437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Sample Preparation
(Homogenization, Extraction)

2. Sample Dilution

5. Incubation

6. Absorbance Measurement

7. Data Analysis
(Standard Curve, Calculation)

Click to download full resolution via product page

Caption: A typical workflow for histamine determination.
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Reagent Preparation

o Sample Extraction Buffer: Prepare according to the kit manufacturer's instructions. A
common buffer is 100 mM EDTA, pH 8.0.[5]

o Histamine Standard Solutions: Prepare a series of histamine standards by diluting a stock
solution with the sample extraction buffer. The concentration range should encompass the
expected histamine levels in the samples.

o Working Reagent: Prepare the working reagent by mixing the enzyme, electron carrier, and
tetrazolium salt solution as per the kit's protocol. This solution is often light-sensitive and
should be prepared fresh.

Sample Preparation Protocols

For Fish and Seafood:

Homogenize a representative portion of the sample (e.g., 40 g).[13]

o Weigh approximately 4.0 g of the homogenized sample into a 50 mL polypropylene tube.[13]
e Add 16.0 mL of 1X Sample Extraction Buffer.[13]

» Vortex vigorously for 2 minutes.[13]

o Transfer 1-1.5 mL of the suspension to a microcentrifuge tube.

e Incubate at 85°C for 10 minutes in a heat block or water bath.[13]

e Centrifuge at 4,000 x g for 5 minutes at room temperature.[13]

o Collect the supernatant for analysis. The supernatant may require further dilution to fall within
the assay's linear range.[5][13]

For Cheese:

¢ Weigh approximately 200 mg of the cheese sample and homogenize it in 800 pL of 0.05%
acetic acid.[6]
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e Heat the homogenate at 60°C for 10 minutes.[6]
e Centrifuge at 14,000 x g for 10 minutes.[6]

o Collect the clear supernatant for the assay.[6]
For Wine:

e Transfer 100.0 L of the wine sample into a tube containing 3.9 mL of 1X Sample Extraction
Buffer.[13]

e Vortex for 1 minute.[13]
e The diluted sample is ready for analysis.[13]

For Milk:

Centrifuge approximately 1 mL of the milk sample at 4,000 x g for 5 minutes to separate the
cream.[13]

Carefully transfer the lower aqueous layer to a clean tube.

Add 100.0 pL of the aqueous layer to 3.9 mL of 1X Sample Extraction Buffer.[13]

Vortex for 15 seconds.[13]

The diluted sample is ready for use in the assay.[13]

Assay Procedure (96-well plate format)

e Bring all reagents and samples to room temperature before use.

e Add 100 pL of each histamine standard, sample, and a blank (extraction buffer) in duplicate
to the wells of a 96-well microplate.[13]

e Add 200 pL of the freshly prepared Working Reagent to each well.

» Mix the contents of the wells gently.
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 Incubate the plate at room temperature (or as specified by the kit, e.g., 37°C) for 5-30
minutes.[6][13][15]

» Measure the absorbance of each well at the appropriate wavelength (e.g., 450 nm) using a
microplate reader.[13][15]

Data Analysis

o Subtract the average absorbance of the blank wells from the absorbance readings of the
standards and samples.

o Construct a standard curve by plotting the corrected absorbance of each histamine standard
against its concentration.

o Determine the histamine concentration in the samples by interpolating their corrected
absorbance values from the standard curve.

e Account for any dilution factors used during sample preparation to calculate the final
histamine concentration in the original sample.

Troubleshooting
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Issue

Possible Cause

Solution

Low or no color development

Inactive enzyme or reagents.

Check the expiration dates of
the kit components. Ensure

proper storage conditions.

Incorrect incubation

temperature or time.

Verify the incubation
parameters as per the

protocol.

High background absorbance

Contaminated reagents or

water.

Use high-purity water and

fresh reagents.

Interfering substances in the

sample.

Ensure proper sample cleanup
and dilution. Consider matrix-

matched standards.

Poor reproducibility

Pipetting errors.

Use calibrated pipettes and
ensure accurate and

consistent pipetting.

Incomplete mixing of reagents.

Mix the contents of the wells

thoroughly but gently.

Non-linear standard curve

Incorrect standard dilutions.

Prepare fresh standards and

verify their concentrations.

Assay conditions not optimal.

Re-evaluate incubation time

and temperature.

Conclusion

The enzymatic assay for histamine using histamine dehydrogenase provides a robust,

sensitive, and specific method for the quantification of histamine in a variety of matrices. Its

simplicity and speed make it an ideal tool for routine quality control in the food industry and for

research applications. By following standardized protocols and ensuring proper sample

preparation, this assay delivers reliable and accurate results for the assessment of histamine

content.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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